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Compound of Interest

Compound Name: Dimethylaminoborane

Cat. No.: B1631071 Get Quote

This guide provides critical safety protocols and logistical information for the handling and

disposal of Dimethylaminoborane (DMAB). Adherence to these procedures is essential for

ensuring the safety of laboratory personnel and minimizing environmental impact.

Hazard Summary
Dimethylaminoborane is a flammable solid that is toxic if swallowed, in contact with skin, or

inhaled.[1] It can cause severe skin burns and serious eye damage. It may also cause an

allergic skin reaction.[1] DMAB is also toxic to aquatic life with long-lasting effects.[1]

Quantitative Hazard Data
For a clear understanding of the substance's toxicity, the following data is provided:

Metric Value Species Reference

Acute Oral Toxicity

(LD50)
59 mg/kg Rat

Acute Dermal Toxicity

(LD50)
210 mg/kg Rabbit

Flash Point 65 °C [2]
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A comprehensive PPE strategy is the first line of defense against the hazards associated with

Dimethylaminoborane. The following equipment is mandatory when handling this chemical.

Engineering Controls
Ventilation: Always handle Dimethylaminoborane in a well-ventilated area.[2] Use of a

chemical fume hood or local exhaust ventilation is required to control airborne levels.[2][3]

Facilities should be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[2][3]

Required Personal Protective Equipment
PPE Category Item Standard/Specification

Eye and Face Protection

Safety Glasses with side

shields or Chemical Safety

Goggles

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[2][3]

Face Shield
Required when there is a risk

of splashing or explosion.[4]

Skin Protection Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[2][3] Regularly

inspect gloves for signs of

degradation or contamination.

Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2][3] A lab coat

should be worn and buttoned.

Respiratory Protection NIOSH-approved Respirator

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed if ventilation

is inadequate or as workplace

conditions warrant.[1][2]
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Operational and Disposal Plans
Safe Handling Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the

workspace of any unnecessary items and ensure emergency equipment is accessible.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[1][3]

Dispensing: When dispensing, avoid creating dust.[2] Use non-sparking tools.[5]

Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in work

areas.[1][3] Remove contaminated clothing and PPE before entering eating areas.[1]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Store refrigerated (below 4°C/39°F).[2]

Keep away from incompatible materials such as acids, strong oxidizing agents, and

moisture.[2][3]

Disposal Plan
Dispose of waste in accordance with all federal, state, and local environmental regulations.

[5]

Contact a licensed professional waste disposal service to dispose of this material.[5]

Empty containers may retain product residue and can be dangerous.[2] Do not reuse empty

containers.

Emergency Protocols
First Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[1][2][3]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[2] Seek immediate medical attention.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do.[1] Continue rinsing and get immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

[1] Never give anything by mouth to an unconscious person.[2] Call a poison center or doctor

immediately.[1]

Spill Response Workflow
The following diagram outlines the procedural steps for managing a Dimethylaminoborane
spill.
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Immediate Actions

Containment & Cleanup

Disposal & Decontamination

Spill Occurs

Alert personnel in the area

Evacuate non-essential personnel

Don appropriate PPE
(respirator, gloves, goggles, protective clothing)

Ensure adequate ventilation

Remove all ignition sources

Contain the spill
(cover with dry, inert material)

Carefully collect spilled material
(use non-sparking tools)

Place in a sealed container for disposal

Decontaminate the spill area

Dispose of waste through
a licensed contractor

Report the incident

Click to download full resolution via product page

Caption: Workflow for handling a Dimethylaminoborane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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